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Compound of Interest
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Cat. No.: B15587163

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CM-1758 is a novel small molecule inhibitor of histone deacetylases (HDACs), a class of

enzymes that play a critical role in the epigenetic regulation of gene expression. By removing

acetyl groups from lysine residues on both histone and non-histone proteins, HDACs can alter

chromatin structure and the function of key cellular proteins, thereby influencing a wide range

of biological processes, including cell cycle progression, differentiation, and apoptosis.

Dysregulation of HDAC activity is a hallmark of many cancers, making them a compelling target

for therapeutic intervention. CM-1758 has demonstrated potent anti-tumor activity in preclinical

models of hematological and solid tumors, primarily by inducing myeloid differentiation in acute

myeloid leukemia (AML) and exhibiting cytotoxic/cytostatic effects in bladder cancer. This

document provides a comprehensive technical overview of CM-1758, summarizing its known

biological activities, mechanism of action, and relevant experimental data and protocols.
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Property Value

CAS Number 2256079-39-5

Molecular Formula C28H32N6O5

Molecular Weight 532.59 g/mol

Biological Activity and Quantitative Data
CM-1758 is a potent, selective pan-HDAC inhibitor with demonstrated activity against multiple

HDAC isoforms. Its primary mechanism of action involves the inhibition of HDAC enzymatic

activity, leading to the hyperacetylation of histone and non-histone proteins.

In Vitro HDAC Inhibitory Activity
The inhibitory activity of CM-1758 against various HDAC isoforms has been characterized,

revealing a preference for class I and some class IIb HDACs.

Target IC50 (nM) Reference

HDAC1 4.3 - 5 [1][2]

HDAC6 126 [2]

HDAC7 120 [1]

HDAC10 29 [1]

HDAC11 599.8 [1]

In Vitro Anti-Tumor Activity
CM-1758 has shown significant anti-proliferative and differentiation-inducing effects in various

cancer cell lines.
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Cell Line Type Effect
IC50 /
Concentration

Key Findings Reference

Bladder Cancer
Cytotoxic/Cytost

atic
0.33 - 4.8 µM

Induces profound

changes in the

transcriptomic

profile related to

tumor cell

aggressiveness.

[2]

Acute Myeloid

Leukemia (AML)

Myeloid

Differentiation

Low non-

cytotoxic doses

Promotes

myeloid

differentiation

across all AML

subtypes,

associated with

enhanced

expression of

key transcription

factors.

[1]

In Vivo Data
Preclinical in vivo studies have demonstrated the anti-tumor efficacy of CM-1758.

Animal Model Cancer Type Dosing Key Outcomes Reference

Rag2−/− ɣc−/−

mice with AML

xenografts

Acute Myeloid

Leukemia (AML)

10 mg/kg

(intraperitoneal)

Significant

inhibition of

tumor growth

and induction of

myeloid

differentiation in

treated tumors.

[1]
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Parameter Value Species Dosing Reference

Clearance 0.26 L/h Mouse
10 mg/kg

(intraperitoneal)
[1]

Mechanism of Action and Signaling Pathways
CM-1758 exerts its biological effects through the inhibition of HDACs, leading to the

accumulation of acetylated lysine residues on histone and non-histone proteins. This alteration

in the cellular acetylome has profound effects on gene expression and protein function.

A key aspect of CM-1758's mechanism is its impact on the enhancer-promoter chromatin

regulatory complex. By inducing hyperacetylation, CM-1758 modulates the function of non-

histone proteins, including bromodomain-containing proteins (e.g., BRD4), which are "readers"

of acetylated lysine marks. This modulation is critical for enhancing the expression of key

transcription factors that drive myeloid differentiation in AML.

The proposed signaling pathway is as follows: CM-1758 inhibits HDAC activity, leading to

increased acetylation of histones and non-histone proteins within the enhancer-promoter

complex. This hyperacetylation serves as a binding platform for bromodomain proteins, which

in turn recruit transcriptional machinery to the promoters of target genes, leading to their

expression. In the context of AML, this results in the expression of transcription factors

essential for myeloid differentiation.

Signaling Pathway Diagram

CM-1758 HDACsInhibition Histone & Non-Histone
Protein Acetylation

Deacetylation Bromodomain Proteins
(e.g., BRD4) Recruitment

Transcription Factor
Expression

Activation Myeloid Differentiation

Click to download full resolution via product page

Caption: Proposed mechanism of CM-1758-induced myeloid differentiation.
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Detailed experimental protocols for the synthesis and specific biological assays for CM-1758
have not been fully disclosed in the public domain. The following are representative protocols

based on standard methodologies for the types of experiments cited in the literature for CM-
1758.

Chemical Synthesis
The detailed chemical synthesis route for CM-1758 (CAS 2256079-39-5) has not been

published.

In Vitro HDAC Inhibition Assay (Fluorometric)
This protocol outlines a general procedure for measuring the inhibition of HDAC activity.

Reagent Preparation:

Prepare Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM

MgCl2).

Dilute recombinant human HDAC enzyme to the desired concentration in Assay Buffer.

Prepare a fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC) stock solution in DMSO

and dilute in Assay Buffer.

Prepare a stock solution of CM-1758 in DMSO and perform serial dilutions.

Prepare a developer solution containing a protease (e.g., trypsin) and a positive control

HDAC inhibitor (e.g., Trichostatin A) in Assay Buffer.

Assay Procedure:

In a 96-well black plate, add the serially diluted CM-1758 or vehicle control (DMSO).

Add the diluted HDAC enzyme to each well.

Incubate for 10 minutes at 37°C.

Initiate the reaction by adding the HDAC substrate.
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Incubate for 30-60 minutes at 37°C.

Stop the reaction and develop the fluorescent signal by adding the developer solution.

Incubate for 15 minutes at 37°C.

Measure fluorescence (e.g., Ex/Em = 360/460 nm) using a microplate reader.

Data Analysis:

Calculate the percentage of inhibition for each concentration of CM-1758 relative to the

vehicle control.

Determine the IC50 value by fitting the data to a dose-response curve.

Cell-Based Myeloid Differentiation Assay (Flow
Cytometry)
This protocol describes the assessment of myeloid differentiation in AML cells by measuring the

expression of the surface marker CD11b.

Cell Culture and Treatment:

Culture AML cell lines (e.g., HL-60, ML-2) in appropriate media.

Seed cells at a suitable density in a multi-well plate.

Treat cells with various concentrations of CM-1758 or vehicle control (DMSO) for 48-96

hours.

Antibody Staining:

Harvest the cells and wash with ice-cold PBS containing 2% FBS (FACS Buffer).

Resuspend the cells in FACS Buffer.

Add a fluorescently conjugated anti-human CD11b antibody (and an appropriate isotype

control in a separate tube).
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Incubate for 30 minutes at 4°C in the dark.

Wash the cells twice with FACS Buffer.

Flow Cytometry Analysis:

Resuspend the cells in FACS Buffer.

Acquire data on a flow cytometer, collecting a sufficient number of events.

Analyze the data using appropriate software to determine the percentage of CD11b-

positive cells.

In Vivo AML Xenograft Model
This protocol outlines a general procedure for evaluating the anti-tumor efficacy of CM-1758 in

a mouse xenograft model of AML.

Animal Model:

Use immunodeficient mice (e.g., Rag2−/− ɣc−/−) to prevent graft rejection.

House animals under specific pathogen-free conditions.

Tumor Cell Implantation:

Culture human AML cells (e.g., ML-2, MV4-11).

Inject a defined number of cells (e.g., 5 x 10^6) subcutaneously or intravenously into the

mice.

Drug Administration:

Once tumors are established (for subcutaneous models) or engraftment is confirmed (for

intravenous models), randomize mice into treatment and control groups.

Administer CM-1758 (e.g., 10 mg/kg) or vehicle control via the desired route (e.g.,

intraperitoneal injection) on a defined schedule.
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Efficacy Assessment:

Monitor tumor volume (for subcutaneous models) using caliper measurements.

Monitor animal body weight and overall health.

For survival studies, monitor animals until a predefined endpoint is reached.

At the end of the study, tumors and relevant tissues can be harvested for further analysis

(e.g., immunohistochemistry for differentiation markers).

Experimental Workflow Diagram
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Caption: General workflow for in vivo efficacy studies of CM-1758 in AML xenograft models.

Conclusion
CM-1758 is a promising novel HDAC inhibitor with potent activity against AML and bladder

cancer in preclinical models. Its mechanism of action, centered on the induction of

hyperacetylation of histone and non-histone proteins within the enhancer-promoter regulatory
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complex, provides a strong rationale for its further development. The data summarized herein

supports its potential as a differentiation-based therapeutic agent. Further studies are

warranted to fully elucidate its therapeutic potential, including more detailed pharmacokinetic

and pharmacodynamic studies, and evaluation in a broader range of cancer models.

Disclaimer: This document is intended for research and informational purposes only. CM-1758
is a research chemical and is not for human use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

